BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the MitoPY1
Probe

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MitoPY1

Cat. No.: B560298

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitochondria Peroxy Yellow 1 (MitoPY1) is a highly selective, small-molecule fluorescent probe
designed for the detection of hydrogen peroxide (H202) within the mitochondria of living cells.
[1][2][3][4] Its unique bifunctional design allows for targeted accumulation in the mitochondrial
matrix and a "turn-on" fluorescent response upon reaction with H202.[1][3][4] This guide
provides a comprehensive overview of the structure, properties, and application of MitoPY1,
serving as a technical resource for researchers in cellular biology, neurodegenerative disease,
and drug development.

Structure and Mechanism of Action

MitoPY1 is a bifunctional molecule that consists of two key components: a
triphenylphosphonium (TPP) cation and a boronate-based molecular switch.[1][2][5][6] The
TPP group is a lipophilic cation that facilitates the accumulation of the probe within the
mitochondria, driven by the organelle's large negative membrane potential.[5][7] The boronate
group acts as a specific sensor for H202.[1][2][3][4]

In its native state, the boronate group quenches the fluorescence of the xanthene fluorophore.
[1] Upon selective reaction with H20z, the boronate is cleaved, leading to the formation of a
highly fluorescent phenol product, MitoPY1o0x.[1][2] This process results in a significant "turn-
on" fluorescence enhancement, allowing for the sensitive detection of mitochondrial H20:2.[1][3]
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[4] MitoPY1 exhibits high selectivity for H202 over other reactive oxygen species (ROS) such
as superoxide, nitric oxide, and hydroxyl radicals.[1][2]

Below is a diagram illustrating the activation pathway of the MitoPY1 probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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